
An In-depth Technical Guide to 3,5-
Dinitroaniline: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dinitroaniline

Cat. No.: B184610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactive characteristics of 3,5-Dinitroaniline. The information is curated for professionals

in research, scientific, and drug development fields, with a focus on delivering precise,

quantitative data and procedural insights.

Core Chemical Identity and Structure
3,5-Dinitroaniline is an organic compound characterized by an aniline core substituted with

two nitro groups at the 3 and 5 positions.[1] This substitution pattern significantly influences its

chemical behavior and physical properties. It appears as a yellow-colored, needle-like solid and

is used as an intermediate in the synthesis of dyes and pesticides.[2][3]
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Identifier Value

IUPAC Name 3,5-dinitroaniline

CAS Number 618-87-1

PubChem CID 12068

Molecular Formula C₆H₅N₃O₄

Molecular Weight 183.12 g/mol
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InChI=1S/C6H5N3O4/c7-4-1-5(8(10)11)3-6(2-

4)9(12)13/h1-3H,7H2
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Physicochemical Properties
The physicochemical properties of 3,5-Dinitroaniline are summarized in the table below. It is

noteworthy that it has low solubility in water but is soluble in organic solvents like ethanol and

ether.[4]

Property Value

Melting Point 160-162 °C

Boiling Point 397.9 °C at 760 mmHg

Density 1.586 g/cm³

Flash Point 194.4 °C

Vapor Pressure 1.54E-06 mmHg at 25 °C

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3,5-Dinitroaniline.

Available spectral data includes:
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¹H NMR and ¹³C NMR: Spectra are available and can be used to confirm the structure of the

molecule.[5][6]

Infrared (IR) Spectroscopy: IR spectra, including vapor phase IR, are available, providing

information about the functional groups present.[7]

Mass Spectrometry (MS): GC-MS data is available, which helps in determining the molecular

weight and fragmentation pattern.[8]

Experimental Protocols
Synthesis of 3,5-Dinitroaniline
A common method for the synthesis of 3,5-Dinitroaniline is through the nitration of aniline.[4]

Another method involves the reduction of 1,3,5-trinitrobenzene.[2]

Protocol: Nitration of Aniline (General Procedure)

Acetylation of Aniline: Aniline is first protected by acetylation to form acetanilide. This is

achieved by reacting aniline with acetic anhydride.

Nitration of Acetanilide: The acetanilide is then nitrated using a mixture of concentrated nitric

acid and sulfuric acid. This step introduces the nitro groups onto the aromatic ring.

Hydrolysis: The resulting dinitroacetanilide is hydrolyzed, typically using an acidic or basic

solution, to remove the acetyl group and yield 3,5-Dinitroaniline.

Purification: The crude product is then purified by recrystallization, often from ethanol.

Reactivity and Applications
3,5-Dinitroaniline is a versatile chemical intermediate.[9] Its reactivity is dominated by the

amino group and the electron-withdrawing nitro groups.

Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of various dyes

and pigments.[9]
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Agrochemicals: It is an important intermediate in the synthesis of herbicides and other

agricultural chemicals.[9]

Explosives: It can be nitrated further to produce the powerful explosive 2,3,4,5,6-

pentanitroaniline.[2]

Pharmaceutical Research: It is explored in drug development for creating compounds with

potential biological activity.[9]

An important reaction of 3,5-Dinitroaniline is diazotization, which involves the reaction with

nitrosylsulfuric acid. However, this reaction can be explosive if the concentration of reactants is

high.[3]

Visualizations
Synthesis Pathway of 3,5-Dinitroaniline
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Caption: Synthesis of 3,5-Dinitroaniline from Aniline.
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Caption: Reactivity and applications of 3,5-Dinitroaniline.

Safety Information
3,5-Dinitroaniline is a toxic substance and should be handled with care. It is toxic if swallowed,

in contact with skin, or if inhaled.[10] It may cause damage to organs through prolonged or

repeated exposure.[10] Appropriate personal protective equipment, including gloves, protective

clothing, and eye/face protection, should be worn when handling this chemical.[10] In case of

ingestion, immediate medical attention is required.[10] It is also a combustible material that

may form explosive mixtures with air when heated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b184610#3-5-dinitroaniline-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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